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Compound of Interest

Compound Name: 1-Propynylmagnesium bromide

Cat. No.: B095795 Get Quote

An In-depth Technical Guide to the Physical
Properties of 1-Propynylmagnesium Bromide
This guide provides a comprehensive overview of the known physical properties of 1-
propynylmagnesium bromide, a crucial Grignard reagent in organic synthesis. The

information is tailored for researchers, scientists, and professionals in drug development who

utilize such organometallic compounds.

Physical Properties Data
The quantitative physical data for 1-propynylmagnesium bromide are summarized in the

table below. It is important to note that this compound is typically supplied and used as a

solution, most commonly in tetrahydrofuran (THF), and thus some properties reflect the

solution rather than the pure substance.
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Physical Property Value Notes

Melting Point 53.5 °C Solvent: Methanol[1][2]

166-170 °C
Inconsistent data from one

source[1]

Boiling Point 65-67 °C
For a 0.5 M solution in THF[1]

[2][3][4]

Density 0.941 g/mL at 25 °C
For a 0.5 M solution in THF[1]

[2][3]

Experimental Protocols for Physical Property
Determination
The determination of physical properties for highly reactive organometallic compounds like 1-
propynylmagnesium bromide requires stringent anhydrous and anaerobic conditions to

prevent decomposition and ensure accurate measurements.

1. Melting Point Determination (Capillary Method)

Objective: To determine the temperature at which the solid 1-propynylmagnesium bromide
transitions to a liquid.

Methodology:

All operations must be conducted within an inert atmosphere glovebox.

A small, crystalline sample of 1-propynylmagnesium bromide is finely ground.

The powdered sample is packed into a capillary tube, which is then flame-sealed under

the inert atmosphere.

The sealed capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.
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The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the solid is recorded as the melting point.

2. Boiling Point Determination (Distillation Method for Solution)

Objective: To determine the boiling point of the 1-propynylmagnesium bromide solution in

THF. The pure compound likely decomposes before boiling.

Methodology:

A distillation apparatus is assembled and thoroughly dried by flame-drying under a

vacuum or oven-drying.

The system is then purged with an inert gas (e.g., nitrogen or argon).

A known volume of the 1-propynylmagnesium bromide solution is introduced into the

distillation flask under a positive pressure of the inert gas.

The solution is heated gently using an oil bath.

The temperature at which the vapor and liquid phases are in equilibrium, as indicated by a

stable temperature on a thermometer placed at the vapor outlet, is recorded as the boiling

point. This is typically performed at atmospheric pressure, but for more sensitive

compounds, vacuum distillation may be employed.

3. Density Determination (Pycnometer Method)

Objective: To measure the density of the 1-propynylmagnesium bromide solution.

Methodology:

All measurements and handling are performed in an inert atmosphere glovebox.

A pycnometer (a flask with a specific, known volume) is weighed empty.

The pycnometer is filled with the 1-propynylmagnesium bromide solution, ensuring no

gas bubbles are trapped.
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The filled pycnometer is weighed.

The density is calculated by dividing the mass of the solution (filled weight minus empty

weight) by the known volume of the pycnometer. The temperature of the solution must be

recorded as density is temperature-dependent.

Workflow Visualization
The following diagram illustrates the general experimental workflow for the synthesis of a

Grignard reagent such as 1-propynylmagnesium bromide.
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Caption: General workflow for the synthesis of 1-propynylmagnesium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095795#physical-properties-of-1-
propynylmagnesium-bromide-melting-point-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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